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Compound of Interest

Compound Name: 3-Allyloxypropionic Acid
CAS No.: 22577-15-7
Cat. No.: B1268298
Get Quote
. J

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 3-Allyloxypropionic Acid is a critical component of
laboratory safety and regulatory compliance. This guide provides essential, immediate safety
and logistical information for the proper disposal of 3-Allyloxypropionic Acid.

Hazard Profile and Safety Summary

3-Allyloxypropionic Acid presents several hazards that must be understood before handling
or disposal. It is crucial to consult the Safety Data Sheet (SDS) for the specific product in use.
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Hazard Classification

Description

Personal Protective
Equipment (PPE)

Skin Corrosion/Irritation

Causes skin irritation, and in
some cases, may cause

severe skin burns.[1][2]

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat.

Serious Eye Damage/Irritation

Causes serious eye irritation
and potentially severe eye
damage.[1][2]

Safety goggles and/or face
shield.[2]

Respiratory Irritation

May cause respiratory irritation
if inhaled.[2]

Use only in a well-ventilated

area or with a fume hood.[2]

Acute Toxicity

Harmful if swallowed or
inhaled.[2]

Avoid breathing vapors or

mists.

Flammability

May be a flammable liquid and

vapor.

Keep away from heat, sparks,

open flames, and hot surfaces.

Step-by-Step Disposal Protocol

The recommended disposal method for 3-Allyloxypropionic Acid is through an approved

hazardous waste disposal facility.[2] On-site treatment, such as neutralization, is only

recommended for very small quantities of simple corrosive wastes and may not be appropriate

for this compound due to its multiple hazards.[3]

1. Waste Collection and Storage:

o Segregation: Collect waste 3-Allyloxypropionic Acid and any materials contaminated with

it (e.g., paper towels, absorbent pads) in a dedicated, properly labeled hazardous waste

container.

» Container: The container should be made of a material compatible with the acid and have a

secure, tightly closing lid.

e Labeling: Clearly label the waste container with "Hazardous Waste," "3-Allyloxypropionic

Acid," and the associated hazard symbols (e.g., corrosive, irritant, flammable).
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Storage: Store the sealed waste container in a designated, well-ventilated secondary
containment area, away from incompatible materials such as bases, oxidizing agents, and
flammable substances.[4]

. Spill and Emergency Procedures:

Immediate Actions: In case of a spill, evacuate the immediate area and alert colleagues and
the laboratory supervisor.

Ventilation: Ensure the area is well-ventilated, and if safe to do so, turn off any potential
ignition sources.

Containment: For small spills, use a spill kit with an appropriate absorbent material (e.qg.,
vermiculite, dry sand, or a commercial acid neutralizer). Do not use combustible materials
like paper towels to absorb large spills.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in
the designated hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable cleaning agent.
Personal Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses
if present and easy to do. Seek immediate medical attention.[2]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical
attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.

. Professional Disposal:
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» Contact: Arrange for the collection of the hazardous waste container by a licensed and
approved waste disposal contractor.

o Documentation: Ensure all necessary waste disposal documentation is completed in
accordance with local, state, and federal regulations.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Allyloxypropionic Acid.
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Caption: Workflow for the safe disposal of 3-Allyloxypropionic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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